BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl 16-methyloctadecanoate CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 16-methyloctadecanoate

Cat. No.: B1615565

Methyl 16-methyloctadecanoate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of methyl 16-methyloctadecanoate,
a branched-chain fatty acid methyl ester. It details the compound's chemical and physical
properties, provides in-depth experimental protocols for its synthesis and analysis, and
explores its primary application as a biomarker in scientific research. This document is intended
to serve as a valuable resource for professionals in research, and drug development who are
working with or have an interest in fatty acid methyl esters.

Chemical and Physical Properties

Methyl 16-methyloctadecanoate is a long-chain fatty acid methyl ester with a methyl branch
at the 16th carbon position. This structure imparts specific physical and chemical
characteristics that are important for its handling, analysis, and potential applications.
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Property Value
CAS Number 2490-16-6
Molecular Formula C20H4002
Molecular Weight 312.53 g/mol
Colorless to white waxy solid at room
Appearance
temperature.[1]
Boiling Point 354.6 °C at 760 mmHg; 176 °C at 1.95 Torr.[1]
) ) Data not available; comparable to methyl
Melting Point
stearate (37-39 °C).[1]
Density (predicted) ~0.86 g/cm?
Insoluble in water; soluble in organic solvents
Solubility such as methanol, ethanol, and dimethyl
sulfoxide.[1]
Stable under standard ambient conditions; store
Stability at -20°C under an inert atmosphere for long-

term stability.[1]

Synthesis and Purification

The most common method for the synthesis of methyl 16-methyloctadecanoate is the acid-
catalyzed esterification of 16-methyloctadecanoic acid with methanol.

Experimental Protocol: Acid-Catalyzed Esterification

Materials:
e 16-methyloctadecanoic acid
¢ Anhydrous methanol

o Concentrated sulfuric acid (catalyst)
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Sodium bicarbonate (5% aqueous solution)
Anhydrous sodium sulfate

Hexane

Round-bottom flask with reflux condenser
Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 1 gram of 16-methyloctadecanoic acid in 20 mL
of anhydrous methanol.

With gentle stirring, slowly add 0.5 mL of concentrated sulfuric acid to the mixture.

Attach the reflux condenser and heat the mixture to reflux (approximately 65-70°C) using a
heating mantle. Maintain reflux for 2-4 hours.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel
containing 50 mL of deionized water.

Extract the methyl ester with 3 x 30 mL portions of hexane.

Combine the organic layers and wash with 2 x 30 mL of 5% sodium bicarbonate solution to
neutralize any remaining acid, followed by 1 x 30 mL of deionized water.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the
crude methyl 16-methyloctadecanoate.
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¢ The product can be further purified by column chromatography on silica gel if necessary.
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Synthesis and Purification Workflow

Analytical Methods

Gas chromatography (GC), often coupled with mass spectrometry (GC-MS), is the standard
analytical technique for the identification and quantification of fatty acid methyl esters like
methyl 16-methyloctadecanoate.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis

Instrumentation and Columns:

e Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer
(MS).

e A polar capillary column, such as a Carbowax-type (polyethylene glycol) or a biscyanopropyl
phase column, is recommended for the separation of FAMESs.[2]

Sample Preparation:

o Prepare a stock solution of methyl 16-methyloctadecanoate in a suitable solvent (e.g.,
hexane or isooctane) at a concentration of 1 mg/mL.

o Create a series of dilutions from the stock solution to generate a calibration curve.

» For biological samples, a lipid extraction followed by transesterification to convert fatty acids
to their methyl esters is necessary before analysis.

GC-MS Conditions:

Injector Temperature: 250°C

Carrier Gas: Helium or Hydrogen

Flow Rate: 1 mL/min (constant flow)

Oven Temperature Program:
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o Initial temperature: 120°C, hold for 2 minutes
o Ramp to 240°C at 5°C/min

o Hold at 240°C for 10 minutes

e MS Detector (if used):
o lonization Mode: Electron Impact (El) at 70 eV

o Mass Range: m/z 50-500

Application as a Biomarker

While specific signaling pathways for methyl 16-methyloctadecanoate are not well-
documented, its primary role in research is as a biomarker.[1] The unique structure of
branched-chain fatty acids can serve as a chemical fingerprint to identify certain
microorganisms or to study metabolic processes. The general workflow for its use as a
biomarker is outlined below.
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Biomarker Discovery Workflow
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Conclusion

Methyl 16-methyloctadecanoate is a valuable compound for scientific research, particularly in
the field of metabolomics where it serves as a biomarker. This guide has provided essential
technical information, including its physicochemical properties, detailed protocols for its
synthesis and analysis, and a workflow for its application in biomarker studies. This information
is intended to support researchers and scientists in their work with this and other fatty acid

methyl esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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